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Compound of Interest

Compound Name: Disperse Blue 106

Cat. No.: B127075

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of
Disperse Blue 106 (C.I. 111935; CAS No. 12223-01-7), a monoazo dye used in various
industrial applications. This document compiles available quantitative and qualitative solubility
data, details experimental protocols for determining solubility, and presents visual workflows to
aid researchers in their studies.

Core Solubility Profile

Disperse Blue 106 is characterized by its low aqueous solubility and a higher affinity for
organic solvents. This property is fundamental to its application as a disperse dye for synthetic
fibers. The solubility of this dye is a critical parameter in various research and development
settings, influencing formulation, bioavailability, and environmental fate.

Quantitative Solubility Data

The following table summarizes the available quantitative solubility data for Disperse Blue 106
in various solvents. It is important to note that publicly available data is limited, and these
values should be considered as a reference point for further experimental determination.
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Solvent Temperature Solubility
Water 20 °C < 0.0001 g/L[1]
Water Not Specified <0.19g/L[2]
Acetone Not Specified 5-104g/L[2]

Note: A report from the Danish Ministry of the Environment mentions a water solubility of 310
mg/L at 25°C for a substance within a list that includes Disperse Blue 106, but it is not
definitively clear if this value pertains specifically to this dye[3]. Another report concerning
textiles notes a general water solubility of approximately 30 mg/L for disperse dyes[4].

Qualitative Solubility Information

Qualitative assessments indicate that Disperse Blue 106 is soluble in several organic solvents.
While precise quantitative data is not available in the cited literature for all solvents, the
following have been identified as effective solvents for similar disperse dyes or for Disperse
Blue 106 itself:

e Acetone: Confirmed as a good solvent[2][5].
o Dimethyl Sulfoxide (DMSO): Mentioned as a suitable solvent for creating stock solutions[5].

e Dichloromethane: A patent describes dissolving 4.00g of Disperse Blue 106 in 300ml of
dichloromethane for a chemical reaction, indicating significant solubility.

o Ethanol: Generally considered a solvent for disperse dyes.
» Toluene: Mentioned as a solvent for a structurally similar disperse dye[6].
e Pyridine: Also mentioned as a solvent for a similar disperse dye[6].

e Glacial Acetic Acid: Indicated as a solvent for a related disperse dye[6].

Experimental Protocols for Solubility Determination

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://cdnservices.industrialchemicals.gov.au/statements/LTD_1844%20-%20New%20Chemical%20Assessment%20-%2009%20November%202015.pdf
https://www.evitachem.com/product/evt-1187418
https://www.evitachem.com/product/evt-1187418
https://www.benchchem.com/product/b127075?utm_src=pdf-body
https://www2.mst.dk/udgiv/publications/2008/978-87-7052-717-0/pdf/978-87-7052-718-7.pdf
https://www.europarl.europa.eu/cmsdata/184808/20140515ATT84014.pdf
https://www.benchchem.com/product/b127075?utm_src=pdf-body
https://www.benchchem.com/product/b127075?utm_src=pdf-body
https://www.benchchem.com/product/b127075?utm_src=pdf-body
https://www.evitachem.com/product/evt-1187418
https://pmc.ncbi.nlm.nih.gov/articles/PMC12058755/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12058755/
https://www.benchchem.com/product/b127075?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9297188.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9297188.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9297188.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127075?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

A standardized and reliable method for determining the solubility of disperse dyes like
Disperse Blue 106 is through UV-Visible spectrophotometry. This method is based on the
Beer-Lambert Law, which correlates the absorbance of light by a solution to the concentration
of the solute.

UV-Visible Spectrophotometry Protocol

This protocol is adapted from established methods for other disperse dyes and can be readily
applied to Disperse Blue 106.

Objective: To quantitatively determine the saturation solubility of Disperse Blue 106 in a
specific organic solvent at a defined temperature.

Materials and Equipment:

High-purity Disperse Blue 106

o Analytical grade organic solvents

e UV-Vis Spectrophotometer

e Analytical balance

e Volumetric flasks and pipettes

o Thermostatically controlled shaker or incubator

e Syringe filters (0.45 um, solvent compatible)

o Cuvettes (quartz or glass, suitable for the solvent and wavelength)
Procedure:

o Determination of Maximum Absorbance (Amax):

o Prepare a dilute, non-saturated solution of Disperse Blue 106 in the chosen solvent.

o Scan the solution across a relevant wavelength range (e.g., 400-800 nm) to identify the
Amax, the wavelength at which maximum absorbance occurs. This Amax will be used for
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all subsequent measurements.

e Preparation of Standard Solutions and Calibration Curve:

[e]

Prepare a stock solution of a known concentration (e.g., 100 mg/L) by accurately weighing
the dye and dissolving it in a precise volume of the solvent.

o Perform serial dilutions of the stock solution to create a series of standard solutions with
decreasing, known concentrations.

o Measure the absorbance of each standard solution at the determined Amax, using the
pure solvent as a blank.

o Plot a graph of absorbance versus concentration to generate a calibration curve. The
relationship should be linear, and the equation of the line (y = mx + c¢) should be
determined.

o Preparation of Saturated Solution:

o Add an excess amount of Disperse Blue 106 to a known volume of the solvent in a
sealed container to create a slurry.

o Agitate the mixture at a constant, controlled temperature (e.g., 25°C) for an extended
period (e.g., 24-48 hours) to ensure equilibrium solubility is achieved.

o Allow the mixture to stand, permitting the excess solid to settle.

e Measurement and Calculation of Solubility:

o Carefully withdraw a sample of the clear supernatant.

o Immediately filter the sample using a 0.45 um syringe filter to remove any undissolved
microparticles.

o Accurately dilute the filtered saturated solution with the same solvent to bring the
absorbance within the linear range of the calibration curve.

o Measure the absorbance of the diluted, filtered, saturated solution at the Amax.
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o Use the equation from the calibration curve to calculate the concentration of the diluted
solution.

o Multiply this concentration by the dilution factor to determine the solubility of Disperse
Blue 106 in the solvent at the specified temperature.

Visualizing the Workflow

The following diagrams, generated using Graphviz, illustrate the experimental workflow for
determining dye solubility.
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Caption: Experimental workflow for determining dye solubility via UV-Vis spectrophotometry.
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Calculate Solubility
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Caption: Logical relationship of steps in solubility determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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